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Compound of Interest

Compound Name: (25RS)-26-Hydroxycholesterol-d4

Cat. No.: B15557637

Essential Safety and Handling Guide for (25RS)-26-
Hydroxycholesterol-d4

This guide provides crucial safety, handling, and disposal protocols for (25RS)-26-
Hydroxycholesterol-d4, ensuring the safety of researchers, scientists, and drug development
professionals. The following procedures are based on standard laboratory practices for
handling chemical compounds.

Chemical and Physical Properties

(25RS)-26-Hydroxycholesterol-d4 is a deuterated form of a cholesterol metabolite. While it is
not classified as hazardous for transport, it should be handled with care in a laboratory setting.

[1]

Property Value

Molecular Weight 406.68 g/mol [1][2]

Isotopic Enrichment =98 atom % DJ[1]

Storage Conditions Store refrigerated (+4°C)[1][3]

. Stable under recommended storage conditions.
Stability
Re-analyze after three years.[1]
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Safety Operating Guide

Check Availability & Pricing

BENGHE

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent accidental exposure through skin contact,
inhalation, or ingestion. The type of protective equipment must be selected according to the
concentration and amount of the substance at the specific workplace.

Category

Item

Specification

Purpose

Hand Protection

Chemical-resistant

gloves

Disposable, powder-
free nitrile or butyl

rubber gloves.[4]

Prevents skin contact.

[5]

Body Protection

Laboratory Coat

Standard, impervious

clothing.

Protects skin and
personal clothing from

contamination.

Eye Protection

Safety Glasses

Conforming to NIOSH
(US) or EN 166 (EU)
standards, with side-
shields.[5]

Protects eyes from
splashes or airborne

particles.

Respiratory Protection

Air-purifying

Respirator

Not generally required
for small quantities.
Use in a fume hood if
creating aerosols or

handling the powder.

Required if there is a
risk of inhaling dust or

aerosols.[5]

Operational Plan: Step-by-Step Handling

Adherence to a strict operational plan minimizes risk and ensures procedural consistency.

1. Engineering Controls & Preparation:

» Ventilation: Always handle (25RS)-26-Hydroxycholesterol-d4 in a well-ventilated area. A

laboratory fume hood is strongly recommended to avoid exposure, especially when handling

the solid form or creating solutions.

» Area Preparation: Ensure the work area is clean and uncluttered. Have spill cleanup

materials readily available.
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. Handling the Solid Compound:
Avoid Dust Formation: Handle the solid powder carefully to avoid creating dust.[5]

Weighing: If weighing the compound, do so in a fume hood or a ventilated balance
enclosure.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[5]

. Reconstitution and Solution Handling:

Solvent Addition: When reconstituting, add the solvent slowly and carefully to the vial to
prevent aerosol generation.

Mixing: Cap the vial securely and mix by gentle vortexing or inversion until the solid is fully
dissolved.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and
date of preparation.

. First Aid Measures:
Eye Contact: In case of contact, immediately flush eyes with plenty of water as a precaution.
Skin Contact: Wash the affected area thoroughly with soap and water.

Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, give artificial
respiration.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Medical Attention: In all cases of significant exposure or if symptoms persist, consult a
physician and show them the Safety Data Sheet.

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for safely handling (25RS)-26-
Hydroxycholesterol-d4 from receipt to disposal.

Safe Handling Workflow for (25RS)-26-Hydroxycholesterol-d4

Cleanup & Disposal

Collect Solid Waste

Dispose Waste via Certified Service

Collect Liquid Waste

g Decontaminate Glassware

Preparation & Handling

Receive & Verify Compound Store at +4°C Transfer to Fume Hood Weigh Solid / Reconstitute Perform Experiment

| safety Actions
Spill Cleanup

Click to download full resolution via product page
Caption: Workflow for handling (25RS)-26-Hydroxycholesterol-d4.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Segregation:

e Solid Waste: Collect any unused solid compound, contaminated gloves, and weighing
papers in a dedicated, sealed, and clearly labeled hazardous waste container.
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e Liquid Waste: Collect solutions containing (25RS)-26-Hydroxycholesterol-d4 in a separate,
sealed, and labeled hazardous liquid waste container. Do not pour down the drain.

o Contaminated Sharps: Any needles or sharps used for transfer must be disposed of in a
designated sharps container.

2. Disposal Procedure:

o Container Management: Keep waste containers closed when not in use. Store them in a
designated secondary containment area.

e Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations.

o Professional Disposal: Arrange for pickup and disposal by a certified hazardous waste
management service. Do not attempt to incinerate or dispose of the chemical waste through
standard laboratory trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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